Cas no 114862-60-1 (methyl 5-ethyl-2-oxocyclohexane-1-carboxylate)

methyl 5-ethyl-2-oxocyclohexane-1-carboxylate structure

114862-60-1 structure

Product Name:methyl 5-ethyl-2-oxocyclohexane-1-carboxylate

CAS No:114862-60-1

MF:C₁₀H₁₆O₃

MW:184.232243537903

CID:1204882

PubChem ID:14106845

Update Time:2025-07-14

methyl 5-ethyl-2-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 5-ethyl-2-oxo-, methyl ester
- methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
- AKOS018236547
- EN300-1126791
- 114862-60-1
- DB-109443
- SCHEMBL857295
- methyl5-ethyl-2-oxocyclohexane-1-carboxylate
- Inchi： 1S/C10H16O3/c1-3-7-4-5-9(11)8(6-7)10(12)13-2/h7-8H,3-6H2,1-2H3
- InChI Key： ALFBHYHEMIFTHR-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC)CC1C(=O)OC

Computed Properties

Exact Mass: 184.10998
Monoisotopic Mass: 184.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

methyl 5-ethyl-2-oxocyclohexane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1126791-0.05g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1126791-0.1g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1126791-0.25g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	0.25g	$513.0	2023-10-26
Enamine	EN300-1126791-0.5g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1126791-1.0g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1		1g	$728.0	2023-06-09
Enamine	EN300-1126791-2.5g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1126791-5.0g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1		5g	$2110.0	2023-06-09
Enamine	EN300-1126791-10.0g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1		10g	$3131.0	2023-06-09
Enamine	EN300-1126791-1g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	1g	$557.0	2023-10-26
Enamine	EN300-1126791-5g	methyl 5-ethyl-2-oxocyclohexane-1-carboxylate	114862-60-1	95%	5g	$1614.0	2023-10-26

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